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Compound of Interest

Compound Name: 2,5-Di-tert-butylhydroquinone

Cat. No.: B12687330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,5-Di-tert-butylhydroquinone
(DTBHQ) as a modulator of enzymatic activity. This document includes summaries of its

inhibitory actions, its potential as an enzymatic substrate, detailed experimental protocols, and

visualizations of relevant biological pathways and workflows.

Overview of 2,5-Di-tert-butylhydroquinone (DTBHQ)
2,5-Di-tert-butylhydroquinone is a synthetic organic compound widely recognized for its

antioxidant properties. Structurally, it is a derivative of hydroquinone with two tert-butyl groups.

While it is extensively used as a stabilizer in various industrial applications, its interactions with

biological systems, particularly enzymes, are of significant interest in biomedical research and

drug development. DTBHQ has been identified as a potent inhibitor of key enzymes involved in

inflammatory pathways and calcium signaling. Furthermore, evidence suggests its potential to

serve as a substrate in oxidation reactions catalyzed by certain enzymes.

DTBHQ as an Enzyme Inhibitor
DTBHQ has been demonstrated to inhibit the activity of several critical enzymes, most notably

cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and the sarco/endoplasmic reticulum

Ca²⁺-ATPase (SERCA).
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DTBHQ is a potent inhibitor of COX-2 and 5-LOX, enzymes that play a central role in the

arachidonic acid (AA) cascade, leading to the production of pro-inflammatory mediators such

as prostaglandins and leukotrienes.[1]

Quantitative Data for Enzyme Inhibition:

Enzyme IC₅₀ Value (µM) Source

Cyclooxygenase-2 (COX-2) 14.1 [1]

5-Lipoxygenase (5-LOX) 1.8 [1]
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Arachidonic Acid Pathway Inhibition by DTBHQ.
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Inhibition of Sarco/Endoplasmic Reticulum Ca²⁺-ATPase
(SERCA)
DTBHQ is a known inhibitor of the SERCA pump, an enzyme responsible for transporting Ca²⁺

from the cytosol into the sarcoplasmic reticulum. This inhibition disrupts intracellular calcium

homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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